Cas no 1443353-67-0 (2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene)

• Product Name: 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene
• CAS No: 1443353-67-0
• MF: C₁₄H₉ClF₄O
• MW: 304.667277097702
• CID: 5692163
• PubChem ID: 91658261
• Update Time: 2025-06-08

2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-[(4-fluorophenyl)methoxy]benzotrifluoride
• 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene
• 1443353-67-0
• 2-chloro-1-[(4-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene

• MDL： MFCD18911347
• Inchi： 1S/C14H9ClF4O/c15-12-7-10(14(17,18)19)3-6-13(12)20-8-9-1-4-11(16)5-2-9/h1-7H,8H2
• InChI Key： JDKKIQFXHGKKCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 304.0278052g/mol
• Monoisotopic Mass: 304.0278052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene

Recent Advances in the Study of 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene (CAS: 1443353-67-0)

The compound 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene (CAS: 1443353-67-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and fluorobenzyloxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes by-products and enhances purity. The researchers employed a palladium-catalyzed cross-coupling reaction, which proved to be both scalable and reproducible, addressing previous challenges in the compound's production.

Pharmacological investigations have revealed that 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene exhibits potent inhibitory effects on specific enzymatic targets, particularly in the context of inflammatory and oncogenic pathways. In vitro and in vivo studies have shown that the compound can effectively modulate the activity of kinases involved in cell proliferation and immune response, suggesting its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

Further mechanistic studies have elucidated the compound's interaction with biological targets at the molecular level. X-ray crystallography and molecular docking simulations have provided insights into the binding modes of 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene, highlighting the critical role of its trifluoromethyl group in stabilizing ligand-receptor interactions. These findings have paved the way for the design of derivatives with enhanced potency and selectivity.

In addition to its therapeutic potential, recent research has also explored the compound's pharmacokinetic properties. A preclinical study conducted in rodent models demonstrated favorable absorption and distribution profiles, with minimal off-target effects. These results underscore the compound's suitability for further development and clinical evaluation.

Despite these advancements, challenges remain in the translation of 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene from bench to bedside. Issues such as metabolic stability and potential toxicity require further investigation. Ongoing studies are focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, 2-Chloro-1-((4-fluorobenzyl)oxy)-4-(trifluoromethyl)benzene (CAS: 1443353-67-0) represents a promising candidate for drug development, with its unique chemical structure and broad pharmacological activities. Continued research efforts are expected to unlock its full potential, offering new avenues for the treatment of various diseases.